Cas no 1970-38-3 (2-Bromo-3,5-dichloro-4-hydroxypyridine)

• Product Name: 2-Bromo-3,5-dichloro-4-hydroxypyridine
• CAS No: 1970-38-3
• MF: C₅H₂BrCl₂NO
• MW: 242.885478496552
• CID: 1090698
• PubChem ID: 57336550
• Update Time: 2025-04-23

2-Bromo-3,5-dichloro-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,5-dichloro-4-hydroxypyridine
• 2-bromo-3,5-dichloro-1H-pyridin-4-one
• 1970-38-3
• 2-BROMO-3,5-DICHLOROPYRIDIN-4-OL
• DTXSID20720859
• 2-Bromo-3,5-dichloropyridin-4(1H)-one

• Inchi： 1S/C5H2BrCl2NO/c6-5-3(8)4(10)2(7)1-9-5/h1H,(H,9,10)
• InChI Key： IRBADEKWPZAVNW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=CN1)Cl)=O)Cl

Computed Properties

• Exact Mass: 240.86968g/mol
• Monoisotopic Mass: 240.86968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-Bromo-3,5-dichloro-4-hydroxypyridine

2-Bromo-3,5-Dichloro-4-Hydroxypyridine: A Comprehensive Overview

2-Bromo-3,5-Dichloro-4-Hydroxypyridine, also known by its CAS number 1970-38-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom. The presence of bromine, chlorine, and hydroxyl groups at specific positions on the pyridine ring imparts unique chemical properties and reactivity to this molecule.

The synthesis of 2-Bromo-3,5-Dichloro-4-Hydroxypyridine involves a series of substitution and oxidation reactions. Recent studies have explored novel synthetic pathways that enhance the yield and purity of this compound. For instance, researchers have utilized microwave-assisted synthesis techniques to accelerate the reaction process while maintaining high selectivity. This approach not only improves the efficiency of production but also aligns with the growing demand for sustainable chemical manufacturing practices.

The physical and chemical properties of 1970-38-3 make it suitable for various applications. It exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in solution-based reactions. Additionally, the compound demonstrates thermal stability up to 200°C, making it amenable to high-temperature processes without decomposition. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in photonic materials.

Recent research has focused on the biological activity of 2-Bromo-3,5-Dichloro-4-Hydroxypyridine. Studies conducted in vitro have shown that this compound exhibits potent antioxidant properties due to the hydroxyl group's ability to scavenge free radicals. Furthermore, it has demonstrated moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. These findings suggest that this compound could serve as a lead molecule for drug development targeting Alzheimer's disease and related conditions.

In terms of environmental impact, 1970-38-3 has been evaluated for its biodegradability and toxicity. Results indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic organisms at low concentrations. Regulatory agencies have classified this compound as non-toxic under standard exposure conditions, which is crucial for its safe handling and disposal in industrial settings.

The versatility of 2-Bromo-3,5-Dichloro-4-Hydroxypyridine extends to its use as an intermediate in the synthesis of more complex molecules. For example, it can be employed as a building block for constructing heterocyclic compounds with potential pharmaceutical applications. Recent advancements in click chemistry have enabled efficient coupling reactions involving this compound, further expanding its utility in medicinal chemistry.

In conclusion, 2-Bromo-3,5-Dichloro-4-Hydroxypyridine, CAS number 1970-38-3, is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure and favorable properties make it an invaluable tool for researchers exploring new frontiers in organic synthesis and drug discovery. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemistry and medicine.